[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)methyl-ethylamino]acetic acid
• InChI: InChI=1S/C17H26N2O2/c1-2-18(14-17(20)21)12-16-9-6-10-19(13-16)11-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14H2,1H3,(H,20,21)
• InChI Key: VKTHBJSYRBBIES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid (CAS: 1353982-70-3) is a synthetic organic compound with the molecular formula C₁₇H₂₆N₂O₂ and a molecular weight of 290.4 g/mol. It belongs to the class of piperidine derivatives, characterized by a benzyl-substituted piperidine core linked to an ethyl-amino-acetic acid moiety. This structure confers unique physicochemical properties, including a calculated XLogP3 (lipophilicity index) of 0.4, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 4 . The compound’s topological polar surface area (43.8 Ų) suggests moderate polarity, which may influence solubility and membrane permeability in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid typically involves multiple steps, starting with the formation of the piperidine ring. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. The benzyl group is then introduced via a nucleophilic substitution reaction, followed by the attachment of the ethyl-amino-acetic acid moiety through amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product. Techniques such as crystallization and chromatography are employed to purify the final compound.

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the piperidine ring or other parts of the molecule.

Substitution: Nucleophilic substitution reactions can introduce different substituents on the benzyl or piperidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated or hydrogenated compounds.

Scientific Research Applications

[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving receptor binding and enzyme inhibition.

Industry: It may be used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Substitution Position: Moving the ethyl-amino group from the 3-ylmethyl to 2-ylmethyl or 4-ylmethyl positions (on the piperidine ring) alters steric hindrance and electronic environments. For example, 2-ylmethyl substitution may restrict conformational flexibility compared to 3-ylmethyl .
• Alkyl Chain Length : Replacing the ethyl group with a methyl group (e.g., 1353960-27-6) reduces molecular weight by ~14 g/mol and likely increases hydrophilicity due to shorter alkyl chains .

Functional Implications

• Binding Affinity : The benzyl group’s aromaticity may facilitate π-π stacking with protein targets, while the acetic acid moiety enables ionic interactions (e.g., with basic residues in enzymes or receptors). Ethyl vs. methyl substitutions could modulate binding kinetics due to differences in van der Waals interactions .
• Metabolic Stability : Longer alkyl chains (e.g., ethyl) may slow oxidative metabolism compared to methyl groups, extending half-life in vivo.
• Solubility : The polar acetic acid group improves aqueous solubility, but bulkier substituents (e.g., benzyl-piperidine) counteract this effect, necessitating formulation optimization.

Biological Activity

[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid is a novel compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and therapeutic applications based on diverse sources.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a benzyl group and an ethyl amino-acetic acid moiety, which contributes to its unique biological profile. The molecular formula is $C_{15}H_{22}N_2O_2$ with a molecular weight of approximately 278.35 g/mol.

The biological activity of [(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid is primarily attributed to its interaction with various neurotransmitter receptors. Initial studies suggest that it may bind to dopamine and serotonin receptors, which are crucial for mood regulation and cognitive functions. Additionally, the compound may modulate cholinergic activity by inhibiting acetylcholinesterase (AChE), which is relevant in Alzheimer's disease treatment .

1. Anticancer Properties

Research indicates that piperidine derivatives exhibit anticancer activity through various mechanisms, including apoptosis induction in cancer cells. For instance, compounds similar to [(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid have shown cytotoxic effects against hypopharyngeal tumor cells . The structural features of these compounds enhance their interaction with protein binding sites, potentially improving their efficacy as anticancer agents.

2. Neuroprotective Effects

The compound has been evaluated for its neuroprotective properties, particularly against amyloid-beta-induced neurotoxicity. In vitro studies have demonstrated that similar piperidine derivatives can inhibit AChE activity, thereby preventing neurodegeneration associated with Alzheimer's disease . The ability to cross the blood-brain barrier enhances its potential as a therapeutic agent in neurodegenerative disorders.

Case Study 1: In Vitro Evaluation

In a study assessing the effects of related piperidine compounds on AChE inhibition, it was found that certain derivatives exhibited significant protective effects against cell viability loss induced by amyloid-beta peptides. The most potent inhibitors showed IC50 values comparable to established AChE inhibitors like donepezil .

Case Study 2: Antitumor Activity

Another study focused on the anticancer potential of piperidine derivatives demonstrated that specific structural modifications led to enhanced cytotoxicity in human cancer cell lines. The researchers applied a multi-target approach, suggesting that compounds with a benzyl moiety could effectively interact with multiple cellular targets, leading to improved therapeutic outcomes .

Table 1: Inhibition of Acetylcholinesterase (AChE)

Compound	IC50 (µM)	Source
[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid	TBD	Current Study
Donepezil	0.01
Ethyl 6-(2-(1-benzylpiperidin-4-yl)ethylamino)-5-cyano-2-methyl-4-phenylnicotinate	0.0167

Table 2: Cytotoxicity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
[(1-Benzyl-piperidin-3-ylmethyl)-ethyl-amino]-acetic acid	FaDu (hypopharyngeal)	TBD	Current Study
Bleomycin	TBD	TBD